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Compound of Interest

Compound Name: 4-Ethyl-3-hydroxybenzoic acid

Cat. No.: B034793

Introduction

4-Ethyl-3-hydroxybenzoic acid (CAS No. 100523-85-1) is a benzoic acid derivative with
potential applications in the pharmaceutical and fine chemical industries.[1] As with any
compound intended for use in regulated environments, the availability of a well-characterized
analytical standard is a prerequisite for accurate quantification, impurity profiling, and stability
testing. This document provides a comprehensive guide for researchers, scientists, and drug
development professionals on the establishment and application of a 4-Ethyl-3-
hydroxybenzoic acid reference standard.

The development of a robust analytical standard is a multi-faceted process that encompasses
synthesis, purification, and rigorous characterization to confirm identity and establish purity.
This application note details the scientific rationale and methodologies for each of these critical
stages, ensuring the resulting standard is fit for its intended purpose in a GxP environment.
Furthermore, detailed protocols for the use of this standard in common analytical techniques
such as High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass
Spectrometry (GC-MS) are provided, along with guidelines for stability testing.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 4-Ethyl-3-hydroxybenzoic
acid is fundamental for its handling, storage, and the development of analytical methods.
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Property Value Source
CAS Number 100523-85-1 [21[3114]
Molecular Formula CoH1003 [21[31[5]
Molecular Weight 166.17 g/mol [2][3]
Appearance White solid [1]
Boiling Point 336.7 °C at 760 mmHg [3]
Density 1.247 g/cm3 [3]
Storage Temperature 2-8°C

Synthesis and Potential Impurities

The synthesis of 4-Ethyl-3-hydroxybenzoic acid is not widely documented in readily available
literature. However, a plausible synthetic route can be devised based on established organic
chemistry principles, such as the Friedel-Crafts acylation followed by a haloform reaction or
oxidation. Understanding the synthetic pathway is crucial for identifying potential process-
related impurities, as mandated by ICH Q3A(R2) guidelines.[6][7][8]

Proposed Synthesis Workflow
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Proposed Synthesis of 4-Ethyl-3-hydroxybenzoic Acid

AICIs (catalyst) HCI (acidification)
Acetyl Chloride NaOCI (bleach) )
Haloform Reaction
Ethylbenzene Friedel-Crafts Acylation 4-Ethylacetophenone
> )
A
Phenol

Friedel-Crafts Acylation with Ethylbenzene (alternative starting material)

Forced Degradation Study Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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